Cas no 123548-45-8 (2-Butenedioic-2,3-13C2acid, (2E)- (9CI))
123548-45-8 structure
Product Name:2-Butenedioic-2,3-13C2acid, (2E)- (9CI)
CAS No:123548-45-8
MF:C4H4O4
MW:118.05747127533
CID:104078
PubChem ID:329759103
Update Time:2025-04-18
2-Butenedioic-2,3-13C2acid, (2E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic-2,3-13C2acid, (2E)- (9CI)
- 2,3-13C2-maleic acid
- MALEIC-2 3-13C2 ACID
- MALEIC ACID-2,3-13C2
- MALEIC-2,3-13C2 ACID, 99 ATOM % 13C
- (E)-(2,3-13C2)but-2-enedioic acid
- Fumaric acid-2,3-13C2
- 123548-45-8
- Fumaric acid-2,3-13C2, 99 atom % 13C
-
- MDL: MFCD01075571
- Inchi: 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1+/i1+1,2+1
- InChI Key: VZCYOOQTPOCHFL-GXMZHNCCSA-N
- SMILES: OC(/[13CH]=[13CH]/C(=O)O)=O
Computed Properties
- Exact Mass: 118.01766828g/mol
- Monoisotopic Mass: 118.01766828g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Color/Form: Solids
- Melting Point: 299-300 °C (subl.) (lit.)
- Solubility: Not determined
2-Butenedioic-2,3-13C2acid, (2E)- (9CI) Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P301+P312+P330-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36
- Safety Instruction: 26
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Hazardous Material Identification:
2-Butenedioic-2,3-13C2acid, (2E)- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
123548-45-8 (2-Butenedioic-2,3-13C2acid, (2E)- (9CI)) Related Products
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